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Compound of Interest

Compound Name: Isopropyl isocyanate

Cat. No.: B058004 Get Quote

An In-depth Technical Guide to Isopropyl Isocyanate (CAS 1795-48-8) for Researchers and

Drug Development Professionals

Introduction
Isopropyl isocyanate (CAS number 1795-48-8) is a highly reactive organic compound widely

utilized as a versatile intermediate in organic synthesis.[1] With the chemical formula C4H7NO,

it is characterized by an isopropyl group attached to an isocyanate functional group (-N=C=O).

[2] This structure makes the compound a potent electrophile, enabling the introduction of the

isopropylcarbamoyl moiety into a wide range of molecules.[1] Its applications are particularly

significant in the pharmaceutical and agrochemical industries, where it serves as a critical

building block for the synthesis of complex molecules, including active pharmaceutical

ingredients (APIs).[1][2] For instance, it is a key reagent in the preparation of androgen

receptor antagonists for prostate cancer treatment and in the synthesis of selective dual

inhibitors of the mammalian target of rapamycin (mTORC1 and mTORC2).[3][4] Due to its high

reactivity and toxicity, stringent safety protocols are mandatory when handling this compound.

[5][6]

Physicochemical and Spectroscopic Properties
Isopropyl isocyanate is a colorless to pale yellow liquid with a pungent odor.[2][7][8] It is

highly flammable and reacts violently with water.[9][10]
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Table 1: Physicochemical Properties of Isopropyl
Isocyanate

Property Value Source(s)

CAS Number 1795-48-8 [2][5][9]

Molecular Formula C4H7NO [2][7][9]

Molecular Weight 85.10 - 85.11 g/mol [2][7][9]

Appearance
Colorless to pale yellow

liquid/oil
[2][7][8][11]

Odor Pungent, unpleasant [2][6][7][8]

Boiling Point 74 - 76.6 °C [5][7][9][12]

Melting Point < -75 °C [7][13]

Density 0.866 - 0.88 g/mL at 20-25 °C [7][8][12]

Refractive Index n20/D 1.382 [7][13]

Flash Point -2.78 °C (27 °F) [7][8]

Vapor Pressure 100 mmHg at 25 °C [8][12][13]

Water Solubility Insoluble; reacts violently [2][6][7][12][14]

Solubility

Soluble in organic solvents

(e.g., Chloroform, Ethyl

Acetate)

[2][7]

Table 2: Spectroscopic Data References for Isopropyl
Isocyanate
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Technique Description Source(s)

¹H NMR 90 MHz in CDCl3 [13]

¹³C NMR In CDCl3 [13]

IR Liquid Film [13]

Mass Spectrometry Available [13]

Raman 4880 A, 200 M, liquid [13]

Reactivity and Synthetic Pathways
The reactivity of isopropyl isocyanate is dominated by the electrophilic nature of the carbon

atom in the isocyanate group (-N=C=O).[1] This makes it highly susceptible to nucleophilic

attack by compounds containing active hydrogen atoms, such as amines, alcohols, and water.

[1][14] These reactions are typically exothermic and can be vigorous.[14]

Reaction with Amines: Forms substituted ureas.

Reaction with Alcohols: Forms carbamates (urethanes). This reaction can be explosive in the

absence of an inert solvent.[14]

Reaction with Water: Reacts violently to form an unstable carbamic acid, which then

decomposes to an amine and carbon dioxide gas.[14]

Due to this high reactivity, it is an excellent reagent for introducing an N-isopropylcarbamoyl

group into various molecular scaffolds.[1]

Reactants

Product
Isopropyl Isocyanate

(CH3)2CHNCO

Carbamate or Urea Derivative

Nucleophilic
Addition

Nucleophile
(e.g., R-OH, R-NH2)
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Caption: General reaction pathway of Isopropyl isocyanate with nucleophiles.

Applications in Drug Development and Research
Isopropyl isocyanate is a crucial building block in medicinal chemistry for synthesizing small-

molecule therapeutics. The isopropyl group can enhance pharmacokinetic properties like

metabolic stability and lipophilicity.[1]

Key applications include:

Cancer Therapeutics: It is used as a reagent in the synthesis of androgen receptor

antagonists for treating prostate cancer.[2][3][4] It is also employed in creating selective dual

inhibitors of mTORC1 and mTORC2, which are key proteins in cell growth pathways often

dysregulated in cancer.[3][4]

Protease Inhibitors: The compound is a critical intermediate for constructing molecular

scaffolds for various protease inhibitors.[1]

Derivatization Reagent: It is used as a derivatization reagent for the stereoisomeric analysis

of secondary alcohols.[4]
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Caption: Logical role of Isopropyl isocyanate in the drug development pipeline.

Experimental Protocols: Safety, Handling, and
Storage
Working with isopropyl isocyanate requires strict adherence to safety protocols due to its high

toxicity, flammability, and reactivity.

Table 3: GHS Hazard Summary
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Code Hazard Statement

H225 Highly flammable liquid and vapor.[5]

H330 Fatal if inhaled.[5]

H301 Toxic if swallowed.[9]

H314 / H315 Causes severe skin burns and irritation.[5][15]

H319 Causes serious eye irritation.[5]

H334
May cause allergy or asthma symptoms or

breathing difficulties if inhaled.[5]

H335 May cause respiratory irritation.[5]

Standard Handling Protocol
This protocol outlines the essential steps for safely handling isopropyl isocyanate in a

research setting.[16]

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.[16]

Ensure a certified chemical fume hood with a face velocity of 80-120 feet per minute is

operational.[16]

Prepare and have readily accessible a decontamination solution (e.g., 5% sodium

carbonate, 5% liquid detergent, 90% water).

Personal Protective Equipment (PPE):

Respiratory: Use a supplied-air respirator (SAR) or a self-contained breathing apparatus

(SCBA) for any operations outside of a fume hood or for spills.[16] For work inside a fume

hood, a full-facepiece air-purifying respirator with organic vapor cartridges is

recommended.[16]

Hand: Wear chemical-resistant gloves (e.g., butyl rubber or nitrile rubber).[16]
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Eye: Use chemical splash goggles and a face shield.[16][17]

Body: Wear a lab coat or chemical-resistant disposable coveralls.[16][17]

Handling:

All work must be conducted within a chemical fume hood.[5]

Ground and bond all metal containers during transfer to prevent static discharge.[10][17]

Use only non-sparking tools.[10][17]

Keep containers tightly closed when not in use and store under an inert gas like nitrogen.

[5][15][17]

Avoid contact with incompatible materials.

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the

isocyanate.[16]

Dispose of all contaminated waste in a designated, labeled, and sealed container

according to institutional guidelines for hazardous waste.[16]

Remove PPE carefully to avoid cross-contamination and wash hands thoroughly.[16]
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1. Review SDS & SOPs

2. Don Full PPE

3. Work in Chemical Fume Hood

4. Dispense & Handle Chemical

5. Decontaminate Surfaces & Glassware

6. Dispose of Hazardous Waste

7. Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: Standard workflow for the safe handling of Isopropyl isocyanate.

Spill Management Protocol
Immediate and appropriate action is crucial in the event of a spill.[16]

Immediate Actions: Evacuate and isolate the spill area.[14][16] Alert personnel and contact

emergency services if the spill is large.[16]
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Cleanup (Minor Spills by Trained Personnel Only):

Don the appropriate PPE, including respiratory protection.[16]

Cover the spill with an inert absorbent material (e.g., sand, vermiculite).

Carefully apply a decontamination solution to the absorbed material, working from the

outside in.[16]

Collect the material using non-sparking tools and place it in a labeled, open container. Do

not seal immediately, as CO2 may be generated.[14][16]

Wipe the spill area with the decontamination solution, then with water.[16]

Dispose of all materials as hazardous waste.[16][17]

Storage and Incompatibility
Storage: Store in a cool, dry, well-ventilated area, away from heat and ignition sources.[5][17]

The recommended storage temperature is 2-8°C.[5][7] Containers should be tightly closed,

and the material is often stored under an inert atmosphere as it is moisture-sensitive.[5][10]

[17]

Incompatible Materials: Avoid contact with water, strong oxidizing agents, acids, bases,

alcohols, and amines.[5][10][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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